5-fluoro-N-(4-hydroxy-2-methylphenyl)-2-methylbenzenesulfonamide

• IUPAC Name: 5-fluoro-N-(4-hydroxy-2-methylphenyl)-2-methylbenzenesulfonamide
• InChI: InChI=1S/C14H14FNO3S/c1-9-3-4-11(15)8-14(9)20(18,19)16-13-6-5-12(17)7-10(13)2/h3-8,16-17H,1-2H3
• InChI Key: WHKDUBQXGRORMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)S(=O)(=O)NC2=C(C=C(C=C2)O)C
• Molecular Formula: C14H14FNO3S
• Molecular Weight: 295.33 g/mol

Description

5-fluoro-N-(4-hydroxy-2-methylphenyl)-2-methylbenzenesulfonamide, also known as FHBM, is a chemical compound that has been extensively used in scientific research for its unique properties. This compound is known for its ability to selectively inhibit the activity of certain enzymes, which makes it a valuable tool for understanding various biochemical and physiological processes.

Mechanism of Action

5-fluoro-N-(4-hydroxy-2-methylphenyl)-2-methylbenzenesulfonamide exerts its inhibitory effects by binding to the active site of the target enzyme, thereby preventing the substrate from binding and inhibiting the enzymatic activity. This mechanism of action is highly selective, as this compound only binds to specific enzymes and does not affect other enzymes or proteins.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects, depending on the specific enzyme being targeted. For example, inhibition of carbonic anhydrase by this compound can lead to a decrease in the production of bicarbonate ions, which can affect pH regulation in the body. Inhibition of acetylcholinesterase by this compound can lead to an increase in the levels of acetylcholine, which can affect neurotransmitter signaling in the brain.

Advantages and Limitations for Lab Experiments

5-fluoro-N-(4-hydroxy-2-methylphenyl)-2-methylbenzenesulfonamide has several advantages for use in lab experiments, including its high yield and purity, its selective inhibitory effects, and its ability to serve as a lead compound for drug discovery. However, there are also some limitations to its use, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are several future directions for research involving 5-fluoro-N-(4-hydroxy-2-methylphenyl)-2-methylbenzenesulfonamide. One area of interest is the development of new drugs based on this compound that target specific enzymes involved in disease processes. Another area of interest is the use of this compound as a tool for understanding the role of specific enzymes in various physiological processes, such as bone formation and neurotransmitter signaling. Additionally, further research is needed to fully understand the potential toxicity of this compound and to develop safe handling and storage procedures.

Synthesis Methods

The synthesis of 5-fluoro-N-(4-hydroxy-2-methylphenyl)-2-methylbenzenesulfonamide involves the reaction of 5-fluoro-2-methylbenzenesulfonamide with 4-hydroxy-2-methylphenol in the presence of a suitable catalyst. The reaction proceeds via a nucleophilic substitution mechanism, leading to the formation of this compound as a white solid. The yield of this reaction is typically high, and the purity of the product can be easily verified using standard analytical techniques.

Scientific Research Applications

5-fluoro-N-(4-hydroxy-2-methylphenyl)-2-methylbenzenesulfonamide has been extensively used in scientific research for its ability to selectively inhibit the activity of certain enzymes, such as carbonic anhydrase and acetylcholinesterase. This makes it a valuable tool for studying various biochemical and physiological processes, including the regulation of pH, neurotransmitter signaling, and the formation of bone and teeth. This compound has also been used in drug discovery research, as it can serve as a lead compound for the development of new drugs that target specific enzymes.